Cas no 2171951-12-3 (4-amino-4-(2-hydroxypropan-2-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino-4-(2-hydroxypropan-2-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171951-12-3
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 6049910
• PubChem ID: 165599172
• Update Time: 2025-05-20

4-amino-4-(2-hydroxypropan-2-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-hydroxypropan-2-yl)-1lambda6-thiane-1,1-dione
• 2171951-12-3
• EN300-1644419

• Inchi： 1S/C8H17NO3S/c1-7(2,10)8(9)3-5-13(11,12)6-4-8/h10H,3-6,9H2,1-2H3
• InChI Key： CJOCQCRJKFTFOP-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)(C)O)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.8Ų

Additional information on 4-amino-4-(2-hydroxypropan-2-yl)-1lambda6-thiane-1,1-dione

4-Amino-4-(2-Hydroxypropan-2-yl)-1λ6-Thiane-1,1-Dione: A Comprehensive Overview

The compound 4-amino-4-(2-hydroxypropan-2-yl)-1λ6-thiane-1,1-dione, identified by the CAS number 2171951-12-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiane diones, which are known for their versatile reactivity and structural diversity. The molecule features a thiane ring system, which is a sulfur-containing heterocycle, along with an amino group and a hydroxyl-substituted isopropyl group. These functional groups contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of thiane diones in organic synthesis, particularly as intermediates in the construction of bioactive molecules. The presence of the amino group in 4-amino-4-(2-hydroxypropan-2-yl)-1λ6-thiane-1,1-dione makes it a valuable substrate for nucleophilic additions and other transformations. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are often found in pharmaceutical agents. The hydroxyl group on the isopropyl side chain adds another layer of functionality, enabling further modifications such as esterification or etherification.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Thiane diones have been implicated in various biological activities, including antioxidant and anti-inflammatory properties. Recent findings suggest that 4-amino derivatives may exhibit selective inhibitory effects on certain enzymes, making them candidates for therapeutic interventions. For example, studies have shown that analogs of this compound can modulate cellular signaling pathways involved in inflammation and oxidative stress.

In terms of synthesis, 4-amino-4-(2-hydroxypropan-2-yl)-1λ6-thiane-1,1-dione can be prepared via several routes. One common method involves the cyclization of amino-containing precursors under specific conditions to form the thiane ring. The hydroxyl group can be introduced through oxidation reactions or by using appropriate protecting groups during the synthesis process. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Thiane diones can serve as precursors for polymers or other advanced materials due to their ability to undergo various polymerization reactions. Recent advancements in polymer chemistry have demonstrated the potential of thiane-containing polymers for use in biodegradable plastics and advanced composites.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of 4-amino-4-(2-hydroxypropan-2-yl)-1λ6-thiane-1,1-dione. Density functional theory (DFT) calculations have revealed that the amino group significantly influences the molecule's electron distribution, enhancing its nucleophilic character. This understanding has guided experimentalists in designing more efficient synthetic pathways and predicting reactivity trends.

In conclusion, 4-amino-4-(2-hydroxypropan-2-yl)-1λ6-thiane-1,1-dione is a multifaceted compound with a wide range of applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.